(1R)-2-amino-1-(pyrazin-2-yl)ethan-1-ol

• Molecular Formula: C6H9N3O
• Molecular Weight: 139.16 g/mol
• IUPAC Name: (1R)-2-amino-1-pyrazin-2-ylethanol
• InChI: InChI=1S/C6H9N3O/c7-3-6(10)5-4-8-1-2-9-5/h1-2,4,6,10H,3,7H2/t6-/m1/s1
• InChI Key: BILUPQLYBDLPNT-ZCFIWIBFSA-N
• Isomeric SMILES: C1=CN=C(C=N1)[C@@H](CN)O
• Canonical SMILES: C1=CN=C(C=N1)C(CN)O

Description

(1R)-2-Amino-1-(pyrazin-2-yl)ethan-1-ol is a chiral pyrazine derivative offered for research and development purposes. Pyrazine-based compounds are recognized as important intermediates in the synthesis of pharmaceuticals and biologically active molecules . Related structures have been investigated as building blocks for potential antifungal and antimycobacterial agents, highlighting the value of this chemical scaffold in medicinal chemistry research . The compound's structure, featuring both amino and alcohol functional groups, makes it a versatile chiral synthon for further chemical exploration. As with many research chemicals, proper handling procedures should be observed. This product is provided exclusively for laboratory research use and is not intended for diagnostic, therapeutic, or any other human use.

Comparison with Similar Compounds

Table 1: Comparison of Structural and Chemical Properties

Compound Name	Substituent(s)	Molecular Weight	CAS Number	Purity	Key Features	References
(1R)-2-amino-1-(pyrazin-2-yl)ethan-1-ol	Pyrazin-2-yl	169.19*	1247538-59-5	95%	Chiral, polar heteroaromatic
(1R)-2-amino-1-(4-methoxyphenyl)ethan-1-ol	4-Methoxyphenyl	190.25	N/A	95%	Methoxy enhances lipophilicity
(1R,2R)-2-amino-1-(3-Cl,4-Cl-phenyl)ethan-1-ol	3-Cl and 4-Cl-phenyl	300.65*	N/A	N/A	Di-chloro substitution, (1R,2R) config
2-Amino-1-(2,5-difluorophenyl)ethanol	2,5-Difluorophenyl	187.16	1567958-26-2	95%	Fluorine increases metabolic stability
1-(pyrazin-2-yl)ethan-1-ol	Pyrazin-2-yl (no amino)	150.14*	N/A	N/A	Lacks amino group; lower basicity

*Calculated based on molecular formulas from evidence.

Stereochemical and Functional Group Impact

• Pyrazine vs. This may enhance solubility in aqueous environments but reduce membrane permeability.
• Amino Group Presence: The amino group in (1R)-2-amino-1-(pyrazin-2-yl)ethan-1-ol distinguishes it from non-amino analogs like 1-(pyrazin-2-yl)ethan-1-ol, enabling participation in acid-base reactions and hydrogen bonding .
• Fluorine substitution, as in the difluorophenyl derivative, often improves metabolic stability and bioavailability .

Q & A

Q. Table 1. Synthetic Optimization Parameters

Parameter	Optimal Condition	Impact on Yield/Purity
Solvent	Methanol	Higher ee vs. Ethanol
Temperature	0–4°C	Minimizes racemization
Catalyst	NaBH3CN (1.2 eq)	85% yield